Cas no 68635-37-0 (2-Naphthalenecarbonitrile, 6-[3-oxo-3-(4-phenoxyphenyl)propyl]-)

• Product Name: 2-Naphthalenecarbonitrile, 6-[3-oxo-3-(4-phenoxyphenyl)propyl]-
• CAS No: 68635-37-0
• MF: C₂₆H₁₉NO₂
• MW: 377.434566736221
• CID: 1729854
• Update Time: 2024-11-27

2-Naphthalenecarbonitrile, 6-[3-oxo-3-(4-phenoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile, 6-[3-oxo-3-(4-phenoxyphenyl)propyl]-

• Inchi： 1S/C26H19NO2/c27-18-20-7-10-22-16-19(6-9-23(22)17-20)8-15-26(28)21-11-13-25(14-12-21)29-24-4-2-1-3-5-24/h1-7,9-14,16-17H,8,15H2
• InChI Key： MXLPZQWIPKFPHP-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(CCC(=O)C3=CC=C(OC4=CC=CC=C4)C=C3)C=C2)=CC=C1C#N

Computed Properties

• Exact Mass: 377.14167

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 115-118 °C(Solv: ethanol (64-17-5))
• Boiling Point: 599.3±40.0 °C(Predicted)
• PSA: 50.09